Cas no 1554168-99-8 (N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine)

• Product Name: N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine
• CAS No: 1554168-99-8
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6220727
• PubChem ID: 81782802
• Update Time: 2025-06-14

N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine
• N-ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine
• AKOS020763711
• 1554168-99-8
• EN300-4395993

• Inchi： 1S/C12H16FNO/c1-3-14-11-4-5-15-12-8(2)6-9(13)7-10(11)12/h6-7,11,14H,3-5H2,1-2H3
• InChI Key： LTLBEMNXVNAHRY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2=C(C=1)C(CCO2)NCC

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine

Research Brief on N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine (CAS: 1554168-99-8)

N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine (CAS: 1554168-99-8) is a synthetic compound that has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound belongs to the chromene derivatives, a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The presence of a fluorine atom at the 6-position and an ethylamine moiety at the 4-position enhances its binding affinity to specific biological targets. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic hydrogenation, to produce high-purity batches of the compound. Analytical methods, including NMR spectroscopy and mass spectrometry, have been utilized to confirm its structural integrity and purity.

In vitro and in vivo studies have demonstrated promising results for N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine. For instance, preliminary investigations suggest its potential as a modulator of central nervous system (CNS) receptors, particularly those involved in neurodegenerative diseases. Additionally, its fluorinated structure has been linked to improved metabolic stability and bioavailability, making it a candidate for further drug development. However, detailed pharmacokinetic and toxicological studies are still required to fully assess its safety and efficacy.

The compound's mechanism of action appears to involve interactions with serotonin and dopamine receptors, which could explain its observed effects on mood and cognition. Recent publications have also explored its potential as an anti-inflammatory agent, with studies indicating inhibition of key inflammatory markers in cell-based assays. These findings open new avenues for research into its application in treating conditions such as depression, Parkinson's disease, and chronic inflammation.

Despite these advancements, challenges remain in optimizing the compound's therapeutic profile. Researchers are currently investigating structural analogs to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future research directions may include large-scale synthesis, formulation development, and preclinical trials to validate its therapeutic potential.

In conclusion, N-Ethyl-6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural and pharmacological properties underscore the importance of continued research to unlock its full therapeutic potential. This brief serves as a foundation for researchers and industry professionals seeking to explore the compound's applications in drug discovery and development.